Cas no 90866-43-6 (methyl (1R,5R,6S)-5-hydroxy-7-oxabicyclo[4.1.0]hept-2-ene-3-carboxylate)

methyl (1R,5R,6S)-5-hydroxy-7-oxabicyclo[4.1.0]hept-2-ene-3-carboxylate structure
90866-43-6 structure
Product Name:methyl (1R,5R,6S)-5-hydroxy-7-oxabicyclo[4.1.0]hept-2-ene-3-carboxylate
CAS No:90866-43-6
MF:C8H10O4
MW:170.162602901459
CID:995172
PubChem ID:339336
Update Time:2025-04-20

methyl (1R,5R,6S)-5-hydroxy-7-oxabicyclo[4.1.0]hept-2-ene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • methyl (1R,5R,6S)-5-hydroxy-7-oxabicyclo[4.1.0]hept-2-ene-3-carboxylate
    • 90866-43-6
    • 2-Chlorotetrafluoropropanoylfluoride
    • SHIKIMIC ACID,4, ANHYDRO-, METHYL ESTER
    • NSC365447
    • DTXSID80320854
    • CHEBI:208108
    • 78844-86-7
    • AKOS006314746
    • NSC-365447
    • (+)-3,4-Anhydroshikimic acid methyl este
    • DB-309225
    • REL-(1R,5R,6S)-3-METHOXYCARBONYL-7-OXABICYCLO[4.1.0]-HEPT-2-EN-5-OL
    • rel-(1R,5R,6S)-3-Methoxycarbonyl-7- oxabicyclo[4.1.0]-hept-2-en-5-ol
    • Inchi: 1S/C8H10O4/c1-11-8(10)4-2-5(9)7-6(3-4)12-7/h3,5-7,9H,2H2,1H3/t5-,6-,7+/m1/s1
    • InChI Key: LHPOIQVOXOVXFQ-QYNIQEEDSA-N
    • SMILES: O1[C@@H]2C=C(C(=O)OC)C[C@H]([C@H]12)O

Computed Properties

  • Exact Mass: 170.058
  • Monoisotopic Mass: 170.058
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 245
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.4
  • Topological Polar Surface Area: 59.1Ų

Experimental Properties

  • Density: 1.393g/cm3
  • Boiling Point: 300.8ºC at 760 mmHg
  • Flash Point: 125.2ºC
  • Refractive Index: 1.559
  • PSA: 59.06000
  • LogP: -0.38220
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